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Compound of Interest

Compound Name: 2-Ethylbenzaldehyde

Cat. No.: B125284 Get Quote

Essential Safety and Handling Guide for 2-
Ethylbenzaldehyde
This guide provides immediate and essential safety protocols for handling 2-
Ethylbenzaldehyde in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development to ensure safe operational procedures and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Ethylbenzaldehyde is classified as a hazardous substance that can cause skin, eye, and

respiratory irritation[1]. It is crucial to use appropriate Personal Protective Equipment (PPE) to

minimize exposure. The following table summarizes the required PPE for handling this

chemical.
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Protection Type Required PPE Specifications and Use

Eye and Face Protection
Chemical safety goggles or a

face shield

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield should be worn

over safety goggles when

there is a significant risk of

splashing[2][3].

Skin Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended)

Disposable nitrile gloves offer

broad short-term protection.

For prolonged contact, consult

the glove manufacturer's

resistance guide[3]. Always

inspect gloves before use and

change them immediately

upon contamination.

Flame-resistant lab coat

A lab coat made of Nomex® or

similar flame-resistant material

should be worn and fully

buttoned to cover as much

skin as possible[3].

Closed-toe shoes and long

pants

Shoes must cover the entire

foot. Avoid polyester or acrylic

clothing, which can melt in a

fire[3].

Respiratory Protection
Use in a well-ventilated area

(fume hood)

Work should be conducted in a

certified chemical fume hood to

minimize inhalation of

vapors[4]. If exposure limits

are exceeded or irritation is

experienced, a full-face

respirator may be

necessary[2].
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Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical for preventing accidents and

maintaining the chemical's integrity.

Handling:

Ventilation: Always handle 2-Ethylbenzaldehyde in a well-ventilated area, preferably within

a chemical fume hood[2][4].

Avoid Contact: Prevent all personal contact with the chemical, including inhalation of vapors

and direct contact with skin and eyes[5].

Personal Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly with

soap and water after handling[5].

Equipment: Use non-sparking tools to prevent ignition from electrostatic discharge[2].

Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place[2][6].

Incompatibilities: Store away from strong oxidizing agents, strong reducing agents, and

strong bases[6][7].

Atmosphere: For long-term storage and to maintain quality, consider storing under an inert

atmosphere (e.g., nitrogen or argon) and refrigerate[4][6].

Spill and Emergency Procedures
Immediate and appropriate response to spills and emergencies can significantly mitigate risks.

Small Spills (in a fume hood):

Containment: Absorb the spill with an inert material such as sand, earth, or vermiculite[5].

Collection: Collect the absorbed material and place it into a suitable, labeled container for

hazardous waste disposal[5].
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Decontamination: Clean the spill area thoroughly.

Large Spills:

Evacuation: Evacuate the immediate area and alert others.

Ventilation: Ensure the area is well-ventilated, if safe to do so.

Emergency Services: Contact your institution's emergency services or fire department and

inform them of the chemical involved[5].

Personal Protection: Only personnel with the appropriate level of PPE and training should

attempt to clean up a large spill.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention[6].

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical attention if irritation persists[5][6].

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention[2].

Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce

vomiting. Seek medical attention if you feel unwell[6].

Disposal Plan
Proper disposal of 2-Ethylbenzaldehyde and its contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Chemical Waste: Collect all waste 2-Ethylbenzaldehyde in a dedicated, properly labeled,

and sealed container. Do not mix with other waste streams unless compatible.
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Contaminated Materials: Any materials used to clean up spills (e.g., absorbent pads, gloves,

paper towels) should be collected in a sealed bag or container and disposed of as hazardous

waste.

Empty Containers: Triple rinse empty containers with a suitable solvent (e.g., ethanol or

acetone). The rinsate should be collected and treated as hazardous waste. Puncture the

container to prevent reuse.

Disposal Procedure:

All chemical waste, contaminated materials, and rinsed containers must be disposed of

through an approved hazardous waste disposal facility. Follow all local, state, and federal

regulations for hazardous waste disposal.

Physical and Chemical Properties
Understanding the properties of 2-Ethylbenzaldehyde can help in assessing risks and

planning experiments.

Property Value

Molecular Formula C₉H₁₀O[6]

Molecular Weight 134.18 g/mol [6]

Appearance Colorless to light yellow liquid[6][8]

Boiling Point 209 °C / 408.2 °F[6]

Density 1.02 g/mL at 25 °C[9]

Flash Point > 110 °C / 230 °F[6]

Refractive Index 1.538 at 20 °C[9]

Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate PPE

when working with 2-Ethylbenzaldehyde.
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Risk Assessment

PPE Selection

Action

Start: Handling 2-Ethylbenzaldehyde

Assess risk of splash, inhalation, and skin contact

Wear chemical safety goggles

 Always

Add face shield over goggles

 High splash risk?

Wear nitrile or neoprene gloves

 Always

Wear flame-resistant lab coat

 Always

Work in a chemical fume hood

 Always

Consider full-face respirator

 High inhalation risk or irritation?

Proceed with experiment

Click to download full resolution via product page

Caption: PPE selection workflow for 2-Ethylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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